N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(o-tolyl)oxalamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-N'-(2-methylphenyl)oxamide
• InChI: InChI=1S/C24H25N3O3/c1-17-7-2-5-10-20(17)26-24(29)23(28)25-15-21(22-11-6-14-30-22)27-13-12-18-8-3-4-9-19(18)16-27/h2-11,14,21H,12-13,15-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: CAIRARGITDKZJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(o-tolyl)oxalamide is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.482. The purity is usually 95%.
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Scientific Research Applications

Pro-Drug System for Hypoxic Tumors

The compound's structure, incorporating a 5-nitrofuran-2-ylmethyl group, has been investigated for its potential as a bioreductively activated pro-drug system. In hypoxic conditions, typically found in solid tumors, the pro-drug is activated, releasing therapeutic drugs directly where needed, thus minimizing systemic side effects and enhancing drug delivery to cancer cells (Berry et al., 1997).

Orexin Receptor Blockade and Sleep Modulation

Research on orexin receptors, which play a crucial role in maintaining wakefulness, indicates that antagonism of these receptors can significantly affect sleep patterns. Specifically, the blockade of Orexin-2 (OX2R) receptors has been shown to promote sleep, suggesting potential applications in treating sleep disorders (Dugovic et al., 2009).

Synthesis of Therapeutic Agents

The chemical framework of this compound allows for the synthesis of various therapeutic agents, including anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulators. Its structure can be manipulated to create derivatives with potent therapeutic activities (Bonilla-Castañeda et al., 2022).

Chemoinformatics and Molecular Docking Studies

The compound's derivatives have been synthesized and screened for their inhibitory effects on enzymes like tyrosinase, indicating potential applications in treating conditions like hyperpigmentation or for their antioxidant properties. Chemoinformatics and molecular docking studies further elucidate the mechanism of action, providing insights into drug design and development (Dige et al., 2019).